Cas no 1203238-35-0 (3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-(4-methylphenyl)urea)

• Product Name: 3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-(4-methylphenyl)urea
• CAS No: 1203238-35-0
• MF: C₁₈H₂₁N₃O₃S
• MW: 359.44264292717
• CID: 6404119
• PubChem ID: 30375019
• Update Time: 2025-06-30

3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-(4-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-(4-methylphenyl)urea
• F5537-0050
• 1-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]-3-(4-methylphenyl)urea
• 3-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-1-(4-methylphenyl)urea
• AKOS024513054
• 1-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)-3-(p-tolyl)urea
• 1203238-35-0

• Inchi： 1S/C18H21N3O3S/c1-13-4-7-15(8-5-13)19-18(22)20-17-12-16(9-6-14(17)2)21-10-3-11-25(21,23)24/h4-9,12H,3,10-11H2,1-2H3,(H2,19,20,22)
• InChI Key： MRAWASSSUOZFOB-UHFFFAOYSA-N
• SMILES： S1(CCCN1C1C=CC(C)=C(C=1)NC(NC1C=CC(C)=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 359.13036271g/mol
• Monoisotopic Mass: 359.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 86.9Ų

Additional information on 3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-(4-methylphenyl)urea

Introduction to 3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-(4-methylphenyl)urea (CAS No. 1203238-35-0)

3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-(4-methylphenyl)urea (CAS No. 1203238-35-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of urea derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its incorporation of a thiazolidinone moiety and two aromatic rings, make it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The thiazolidinone scaffold is a heterocyclic compound that has been extensively studied due to its presence in numerous bioactive natural products and synthetic drugs. Its ability to participate in hydrogen bonding and metal coordination further enhances its utility in medicinal chemistry. In the case of 3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-(4-methylphenyl)urea, the presence of the dioxo group (C=O-C=O) adds an additional layer of reactivity, making it a versatile intermediate for the synthesis of more complex molecules.

The aromatic rings in this compound, specifically the 2-methylphenyl (anisole derivative) and 4-methylphenyl (toluene derivative), contribute to its lipophilicity and potential membrane permeability. These properties are crucial for drug candidates that need to cross biological membranes to reach their target sites. Furthermore, the urea functional group provides a site for further derivatization, allowing chemists to modify the molecule's properties as needed for specific applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-(4-methylphenyl)urea with greater accuracy. These tools have been instrumental in identifying potential binding interactions with biological targets such as enzymes and receptors. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain kinases and proteases, which are key targets in oncology and inflammatory diseases.

The synthesis of 3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-(4-methylphenyl)urea involves multiple steps that require precise control over reaction conditions. The formation of the thiazolidinone ring typically involves cyclization reactions between thioamides or thiolactones with appropriate electrophiles. The subsequent introduction of the urea group is achieved through condensation reactions between carbamic acid derivatives or their equivalents. The use of modern catalytic systems has improved the efficiency and selectivity of these reactions, leading to higher yields and cleaner products.

In terms of applications, this compound has shown promise in preclinical studies as a potential lead for the development of new therapeutic agents. Its structural features allow it to interact with biological targets in multiple ways, making it a versatile scaffold for drug design. Researchers are particularly interested in its potential as an anti-inflammatory agent due to its ability to modulate key signaling pathways involved in inflammation.

One notable aspect of 3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-(4-methylphenyl)urea is its stability under various conditions, which makes it suitable for long-term storage and transportation without significant degradation. This stability is attributed to the robust nature of its heterocyclic core and the aromatic substituents that provide additional electronic stabilization. Such properties are essential for pharmaceutical intermediates that need to maintain their integrity throughout the drug development process.

The role of computational methods in optimizing the synthesis and application of this compound cannot be overstated. High-throughput virtual screening (HTVS) has been used to identify novel analogs with enhanced biological activity. By leveraging large databases of chemical structures and their corresponding biological data, researchers can rapidly screen potential candidates before moving into expensive wet-lab experiments. This approach has significantly reduced the time and resources required for drug discovery projects.

Future research directions for 3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-(4-methylphenyl)urea include exploring its mechanism of action in detail and evaluating its efficacy in animal models of disease. Additionally, efforts are underway to develop more efficient synthetic routes that minimize waste and improve scalability. The integration of green chemistry principles into these processes will further enhance their sustainability.

The broader impact of this compound on pharmaceutical research is significant. Its unique structural features make it a valuable building block for designing new drugs with improved pharmacokinetic properties. As our understanding of biological systems continues to evolve, compounds like 3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yli)-2-methylphenyl-l(4-methylphenyIurea(CAS No.l20l238-l35-lO)) will play an increasingly important role in addressing complex diseases.